Cas no 871727-14-9 (tert-butyl N-({8-azabicyclo[3.2.1]octan-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({8-azabicyclo[3.2.1]octan-3-yl}methyl)carbamate
• CAS No: 871727-14-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD13196386
• CID: 1864861
• Update Time: 2023-11-20

tert-butyl N-({8-azabicyclo[3.2.1]octan-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (8-azabicyclo[3.2.1]oct-3-ylmethyl)-, 1,1-dimethylethylester
• exo-3-(Boc-aminomethyl)-8-azabicyclo[3.2.1]octane
• tert-butyl N-{8-azabicyclo[3.2.1]octan-3-ylmethyl}carbamate
• tert-Butyl (8-azabicyclo[3.2.1]octan-3-ylmethyl)carbamate
• tert-Butyl n-((8-azabicyclo[3.2.1]octan-3-yl)methyl)carbamate
• tert-butyl N-({8-azabicyclo[3.2.1]octan-3-yl}methyl)carbamate
• tert-butyl N-(8-azabicyclo[3.2.1]octan-3-ylmethyl)carbamate
• tert-butyl N-[(1R,3R,5S)-8-azabicyclo[3.2.1]octan-3-
• AMY24069
• PB37955

• MDL： MFCD13196386
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)14-8-9-6-10-4-5-11(7-9)15-10/h9-11,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： KAVQNCGGFFBHEO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 240.184
• Monoisotopic Mass: 240.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4